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Compound of Interest

Compound Name: Boc-His(Trt)-OH

Cat. No.: B557146

In-Depth Technical Guide: Boc-His(Trt)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Na-Boc-N(im)-trityl-L-histidine,
commonly known as Boc-His(Trt)-OH. It is a critical building block in peptide synthesis,
particularly for the introduction of histidine residues into peptide sequences. This document
outlines its chemical properties, applications in peptide synthesis, and detailed experimental
considerations.

Core Properties of Boc-His(Trt)-OH

Boc-His(Trt)-OH is a derivative of the amino acid L-histidine, where the a-amino group is
protected by a tert-butyloxycarbonyl (Boc) group, and the imidazole nitrogen is protected by a
trityl (Trt) group. These protecting groups are essential for preventing unwanted side reactions
during peptide synthesis.
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Property Value References
CAS Number 32926-43-5 [11[2][3][41[5]16]
Molecular Formula C30H31N304 [1112][4116][7]
Molecular Weight 497.58 g/mol [11[2][4]1[6]
Appearance White to off-white powder [4107]

Purity >98% [1][2][6]
Melting Point 130 °C (decomposition) [41[6]

Storage 2-8 °C

Role in Peptide Synthesis

Boc-His(Trt)-OH is extensively used in solid-phase peptide synthesis (SPPS) following the
Boc/Bzl protection strategy. The Boc group on the a-amino is acid-labile and is typically
removed with trifluoroacetic acid (TFA). The Trt group protecting the imidazole side chain is
also acid-labile but requires milder acidic conditions for removal, offering orthogonal protection.
This differential stability is crucial for selectively deprotecting the N-terminus for chain
elongation without prematurely removing the side-chain protection.

The trityl group offers significant advantages for histidine protection:

o Prevention of Racemization: It effectively minimizes the risk of racemization of the histidine
residue during the coupling step.

o Suppression of Side Reactions: It prevents undesirable side reactions at the imidazole ring.

Experimental Protocols
General Workflow for Boc Solid-Phase Peptide
Synthesis (SPPS)

The following diagram illustrates a typical workflow for the incorporation of a Boc-His(Trt)-OH
residue during SPPS.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.scbt.com/de/p/boc-his-trt-oh-32926-43-5
https://www.chemscene.com/32926-43-5.html
https://www.peptide.com/product/boc-histrt-oh-32926-43-5/
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://www.bldpharm.com/products/32926-43-5.html
https://www.sigmaaldrich.com/US/en/product/mm/853034
https://www.scbt.com/de/p/boc-his-trt-oh-32926-43-5
https://www.chemscene.com/32926-43-5.html
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://www.sigmaaldrich.com/US/en/product/mm/853034
https://www.chemimpex.com/products/04038
https://www.scbt.com/de/p/boc-his-trt-oh-32926-43-5
https://www.chemscene.com/32926-43-5.html
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://www.sigmaaldrich.com/US/en/product/mm/853034
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://www.chemimpex.com/products/04038
https://www.scbt.com/de/p/boc-his-trt-oh-32926-43-5
https://www.chemscene.com/32926-43-5.html
https://www.sigmaaldrich.com/US/en/product/mm/853034
https://www.hsppharma.com/apis-and-intermediates/boc-his-trt-oh-cas-32926-43-5.html
https://www.sigmaaldrich.com/US/en/product/mm/853034
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/product/b557146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Neutralization
(e.g., DIEA)

Boc Deprotection
(e.g., TFA)

Amino Acid Coupling
(Boc-His(Trt)-OH + Coupling Reagent)

Cleavage from Resin
& Side-Chain Deprotection

-

Boc-His(Trt)-OH

Boc (a-amino)

Trt (imidazole)

Deprotection Condition

Strong Acid
(e.g., TFA)

Strong Acid
(e.g., TFA)

Free a-amino Intact Trt
(for chain elongation) (imidazole protected)

Final Cleavage
(e.g., HF)

Fully Deprotected
Histidine Residue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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